Cas no 79768-41-5 ((+)-sclareolide)

• Product Name: (+)-sclareolide
• CAS No: 79768-41-5
• MF: C₁₆H₂₆O₂
• MW: 250.376445293427
• CID: 2010570
• PubChem ID: 22850643
• Update Time: 2025-04-21

(+)-sclareolide Chemical and Physical Properties

Names and Identifiers

• (+)-sclareolide
• (3aR)-(+)-sclareolide
• (3aR,5aS,9aS,9bR)-decahydro-3a,6,6,9a-tetramethylnaphtho[2,1-b]furan-2(1H)-one
• 13,14,15,16-tetranorlabdan-8,12-olide
• Norambreinolide
• Sclareolide
• {(3aR,5aS,9aS,9bR)-(+)-1,2,3a,4,5,5a,6,7,8,9,9a,9b-dodecahydro-3a,6,6,9a-tetramethylnaptho[2,1-b]furan-2-one}
• SCHEMBL1096342

• Inchi： 1S/C16H26O2/c1-14(2)7-5-8-15(3)11(14)6-9-16(4)12(15)10-13(17)18-16/h11-12H,5-10H2,1-4H3/t11-,12+,15-,16+/m1/s1
• InChI Key： IMKJGXCIJJXALX-KOZAUXTDSA-N
• SMILES： O1C(C[C@@H]2[C@]1(C)CC[C@@H]1C(C)(C)CCC[C@]12C)=O

Computed Properties

• Exact Mass: 250.193280068g/mol
• Monoisotopic Mass: 250.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans